Isopropyl Benzenesulfonate
Isopropyl Benzenesulfonate
Isopropyl Benzenesulfonate is a sulfonate ester that acts as a potential genotoxic impurity in drug substances. It may exert genotoxic effects in bacterial and mammalian cell systems.
Brand Name:
Vulcanchem
CAS No.:
6214-18-2
VCID:
VC0196068
InChI:
InChI=1S/C10H14O3S/c1-9(2)8-13-14(11,12)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
SMILES:
CC(C)COS(=O)(=O)C1=CC=CC=C1
Molecular Formula:
C10H14O3S
Molecular Weight:
214.28 g/mol
Isopropyl Benzenesulfonate
CAS No.: 6214-18-2
Impurities
VCID: VC0196068
Molecular Formula: C10H14O3S
Molecular Weight: 214.28 g/mol
Purity: > 95%
| CAS No. | 6214-18-2 |
|---|---|
| Product Name | Isopropyl Benzenesulfonate |
| Molecular Formula | C10H14O3S |
| Molecular Weight | 214.28 g/mol |
| IUPAC Name | 2-methylpropyl benzenesulfonate |
| Standard InChI | InChI=1S/C10H14O3S/c1-9(2)8-13-14(11,12)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3 |
| Standard InChIKey | NFRRFEFZKGNYKS-UHFFFAOYSA-N |
| SMILES | CC(C)COS(=O)(=O)C1=CC=CC=C1 |
| Canonical SMILES | CC(C)COS(=O)(=O)C1=CC=CC=C1 |
| Appearance | Clear Colourless Oil |
| Description | Isopropyl Benzenesulfonate is a sulfonate ester that acts as a potential genotoxic impurity in drug substances. It may exert genotoxic effects in bacterial and mammalian cell systems. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Benzenesulfonic Acid Isopropyl Ester; Benzenesulfonic Acid 1-Methylethyl Ester; Isopropyl Besylate |
| PubChem Compound | 6365182 |
| Last Modified | Nov 11 2021 |
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